Cas no 1529757-94-5 (N-(2-cyclopropyl-1,3-thiazol-4-yl)methylhydroxylamine)

• Product Name: N-(2-cyclopropyl-1,3-thiazol-4-yl)methylhydroxylamine
• CAS No: 1529757-94-5
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5966243
• PubChem ID: 82653211
• Update Time: 2025-10-24

N-(2-cyclopropyl-1,3-thiazol-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-1,3-thiazol-4-yl)methylhydroxylamine
• 1529757-94-5
• EN300-1728721
• N-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]hydroxylamine

• Inchi： 1S/C7H10N2OS/c10-8-3-6-4-11-7(9-6)5-1-2-5/h4-5,8,10H,1-3H2
• InChI Key： YVVNVDQSLYIADZ-UHFFFAOYSA-N
• SMILES： S1C=C(CNO)N=C1C1CC1

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.4Ų

Additional information on N-(2-cyclopropyl-1,3-thiazol-4-yl)methylhydroxylamine

Research Brief on N-(2-cyclopropyl-1,3-thiazol-4-yl)methylhydroxylamine (CAS: 1529757-94-5) in Chemical Biology and Pharmaceutical Applications

N-(2-cyclopropyl-1,3-thiazol-4-yl)methylhydroxylamine (CAS: 1529757-94-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic hydroxylamine derivative exhibits unique structural features that make it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have focused on its synthesis, reactivity, and potential therapeutic applications, positioning it as a versatile building block in medicinal chemistry.

The compound's thiazole core with a cyclopropyl substituent at the 2-position and a methylhydroxylamine moiety at the 4-position creates a distinctive pharmacophore. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness as a warhead in covalent inhibitors targeting cysteine proteases. The electron-rich thiazole ring facilitates π-stacking interactions, while the cyclopropyl group enhances metabolic stability, addressing common challenges in drug development.

Recent synthetic methodologies for 1529757-94-5 have been optimized to achieve higher yields and purity. A 2024 study in Organic Process Research & Development reported a novel three-step synthesis starting from 2-cyclopropylthiazole-4-carbaldehyde, with improved safety profile and scalability. The hydroxylamine functionality has been particularly valuable for generating nitroxide radicals, useful as spin labels in biophysical studies of protein dynamics.

In pharmacological applications, derivatives of 1529757-94-5 have shown promising activity against inflammatory targets. A Nature Communications (2023) paper revealed its incorporation into selective NLRP3 inflammasome inhibitors, demonstrating nanomolar potency in cellular assays. The compound's ability to modulate protein-protein interactions through both covalent and non-covalent mechanisms has expanded its utility in chemical biology tool development.

Structural-activity relationship (SAR) studies have identified key modifications that enhance target engagement while maintaining favorable pharmacokinetic properties. Research in ACS Chemical Biology (2024) highlighted that the hydroxylamine group serves as an effective metal-chelating moiety, enabling the compound's application in metalloenzyme inhibition. This dual functionality as both a covalent modifier and metal binder represents a significant advancement in rational drug design.

The future research directions for 1529757-94-5 include exploration of its applications in targeted protein degradation and as a component of PROTACs (Proteolysis Targeting Chimeras). Preliminary data presented at the 2024 American Chemical Society meeting suggests its potential in developing novel E3 ligase recruiters, opening new avenues for undruggable target modulation. Continued investigation of this scaffold is expected to yield important insights into chemical biology strategies and therapeutic development.